Cas no 1804871-15-5 (Methyl 4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1804871-15-5
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4896959
• Update Time: 2025-11-06

Methyl 4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H8F5NO3/c1-18-8-6(10(13,14)15)5(7(11)12)4(3-16-8)9(17)19-2/h3,7H,1-2H3
• InChI Key： GOGBVLCQMQMCJL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CN=C(C=1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-5-carboxylate

Research Update on Methyl 4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1804871-15-5)

In recent years, the compound Methyl 4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1804871-15-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of Methyl 4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-5-carboxylate. The researchers employed a multi-step synthesis approach, starting from commercially available pyridine derivatives, to achieve high yields and purity. The compound's structural elucidation was confirmed using NMR spectroscopy and mass spectrometry, ensuring its chemical integrity for subsequent biological evaluations.

In vitro studies revealed that Methyl 4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-5-carboxylate exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. The compound's mechanism of action was further investigated through molecular docking simulations, which highlighted its strong binding affinity to target proteins. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.

Another significant application of this compound lies in agrochemical research. A study conducted by a team at the University of Agricultural Sciences demonstrated its efficacy as a fungicide. Field trials showed that Methyl 4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-5-carboxylate effectively controlled fungal pathogens in crops, with minimal environmental impact. The compound's low toxicity to non-target organisms positions it as a sustainable alternative to conventional fungicides.

Ongoing research is focused on optimizing the pharmacokinetic properties of Methyl 4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-5-carboxylate. Recent advancements in formulation technology have enabled the development of nanoemulsions and liposomal carriers to enhance its solubility and targeted delivery. Preliminary results from animal models indicate improved bioavailability and reduced side effects, paving the way for clinical trials.

In conclusion, Methyl 4-(difluoromethyl)-2-methoxy-3-(trifluoromethyl)pyridine-5-carboxylate (CAS: 1804871-15-5) represents a versatile and promising compound in both pharmaceutical and agrochemical domains. Its unique chemical properties, coupled with demonstrated biological activities, underscore its potential for future innovations. Continued research efforts are expected to unlock further applications and optimize its therapeutic and agricultural benefits.